Cas no 88663-61-0 (Propanedioic acid, (2-butoxyethyl)-)

• Product Name: Propanedioic acid, (2-butoxyethyl)-
• CAS No: 88663-61-0
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 625116
• PubChem ID: 71319428
• Update Time: 2025-04-19

Propanedioic acid, (2-butoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2-butoxyethyl)-
• 2-(2-butoxyethyl)propanedioic acid
• 88663-61-0
• (2-Butoxyethyl)propanedioic acid
• DTXSID50749452

• Inchi： 1S/C9H16O5/c1-2-3-5-14-6-4-7(8(10)11)9(12)13/h7H,2-6H2,1H3,(H,10,11)(H,12,13)
• InChI Key： NQTDRGBBGIHSKE-UHFFFAOYSA-N
• SMILES： O(CCCC)CCC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 204.09977361g/mol
• Monoisotopic Mass: 204.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8Ų